Cas no 1450835-25-2 ((5-fluoro-1-benzothiophen-3-yl)boronic acid)

• Product Name: (5-fluoro-1-benzothiophen-3-yl)boronic acid
• CAS No: 1450835-25-2
• MF: C₈H₆BFO₂S
• MW: 196.006444454193
• CID: 6490932
• PubChem ID: 89754051
• Update Time: 2025-06-15

(5-fluoro-1-benzothiophen-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1-benzothiophen-3-yl)boronic acid
• Boronic acid, B-(5-fluorobenzo[b]thien-3-yl)-

• Inchi： 1S/C8H6BFO2S/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4,11-12H
• InChI Key： UENIPIBBZKMLII-UHFFFAOYSA-N
• SMILES： B(C1=CSC2=CC=C(F)C=C21)(O)O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 393.2±45.0 °C(Predicted)
• pka: 8.02±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (5-fluoro-1-benzothiophen-3-yl)boronic acid

Recent Advances in the Application of (5-Fluoro-1-benzothiophen-3-yl)boronic Acid (CAS: 1450835-25-2) in Chemical Biology and Pharmaceutical Research

The compound (5-fluoro-1-benzothiophen-3-yl)boronic acid (CAS: 1450835-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and proteasome-targeting agents. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in medicinal chemistry.

One of the most notable applications of (5-fluoro-1-benzothiophen-3-yl)boronic acid is its incorporation into the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this boronic acid derivative to develop selective inhibitors targeting specific kinases, such as BTK (Bruton's tyrosine kinase) and EGFR (epidermal growth factor receptor). The fluorine substitution at the 5-position of the benzothiophene ring enhances the metabolic stability and binding affinity of the resulting inhibitors, making it a valuable structural motif in drug design.

In addition to its role in kinase inhibition, (5-fluoro-1-benzothiophen-3-yl)boronic acid has been explored as a key intermediate in the synthesis of proteasome inhibitors. The proteasome is a multi-protein complex responsible for the degradation of damaged or misfolded proteins, and its inhibition has emerged as a promising therapeutic strategy for cancer and neurodegenerative diseases. Recent studies have demonstrated that boronic acid-containing compounds, such as bortezomib, exhibit potent proteasome inhibitory activity. The incorporation of the benzothiophene moiety in (5-fluoro-1-benzothiophen-3-yl)boronic acid provides a unique scaffold for designing next-generation proteasome inhibitors with improved pharmacokinetic properties.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been employed as a molecular probe to study protein-ligand interactions. The boronic acid group can form reversible covalent bonds with nucleophilic residues in proteins, enabling the development of activity-based probes for profiling enzyme activities in complex biological systems. Recent advancements in mass spectrometry and fluorescence-based techniques have facilitated the use of (5-fluoro-1-benzothiophen-3-yl)boronic acid in identifying novel drug targets and elucidating mechanisms of action.

Despite its promising applications, challenges remain in the optimization of (5-fluoro-1-benzothiophen-3-yl)boronic acid-based compounds. Issues such as off-target effects, metabolic instability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these limitations by exploring novel derivatives and delivery systems, ensuring the continued relevance of this compound in pharmaceutical development.

In conclusion, (5-fluoro-1-benzothiophen-3-yl)boronic acid (CAS: 1450835-25-2) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications in kinase and proteasome inhibition, as well as its utility as a molecular probe, underscore its importance in advancing therapeutic innovation. Future research will likely focus on expanding its scope and addressing existing challenges, paving the way for new breakthroughs in the field.